molecular formula C12H15N3O B1414277 3-(4-Ethoxypyrazol-1-ylmethyl)-phenylamine CAS No. 1875944-72-1

3-(4-Ethoxypyrazol-1-ylmethyl)-phenylamine

Cat. No. B1414277
CAS RN: 1875944-72-1
M. Wt: 217.27 g/mol
InChI Key: YGJXARUMIMKKCE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Pyrazole derivatives, which “3-(4-Ethoxypyrazol-1-ylmethyl)-phenylamine” would fall under, are known for their diverse biological activities. They have been shown to be cytotoxic to several human cell lines . Several drugs currently on the market have pyrazole as the key structural motif .


Synthesis Analysis

While specific synthesis information for “3-(4-Ethoxypyrazol-1-ylmethyl)-phenylamine” is not available, pyrazole derivatives are often synthesized from amines and other organic compounds . For example, a series of pyrazole-sulfonamide derivatives were synthesized from 1-(4-aminophenyl)-4-benzoyl-5-phenyl-N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide .


Chemical Reactions Analysis

The chemical reactions involving “3-(4-Ethoxypyrazol-1-ylmethyl)-phenylamine” would depend on the specific conditions and reagents used. Pyrazole compounds can undergo a variety of reactions, including condensation, reduction, and others .


Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(4-Ethoxypyrazol-1-ylmethyl)-phenylamine” would depend on its specific structure. Pyrazole compounds generally have good stability and can exhibit a variety of chemical behaviors depending on their substituents .

Scientific Research Applications

1. Dopamine Receptor Studies

  • Application : Research on dopamine receptors, particularly D4 dopamine receptors.
  • Details : Studies have shown compounds with structures similar to 3-(4-Ethoxypyrazol-1-ylmethyl)-phenylamine have high affinities and selectivities for D4 dopamine receptors, indicating potential for further investigation in neuropsychopharmacology (Enguehard-Gueiffier et al., 2006).

2. Synthesis of Benzimidazoles

  • Application : Synthesis and characterization of pyrazole and benzimidazole compounds.
  • Details : Research has focused on preparing 1-Aryl-4-cyano-5-aminopyrazoles, which are key intermediates in synthesizing various benzimidazoles, demonstrating the versatility of pyrazole-based compounds in organic synthesis (Ping, 2010).

3. Analytical Characterizations

  • Application : Analytical characterization of psychoactive substances.
  • Details : Compounds structurally related to 3-(4-Ethoxypyrazol-1-ylmethyl)-phenylamine have been characterized to understand their psychoactive properties and potential as research chemicals (De Paoli et al., 2013).

4. Tuberculostatic Activity

  • Application : Investigation of tuberculostatic activity.
  • Details : Some derivatives of this compound have been tested for their tuberculostatic activity, providing insights into new treatments for tuberculosis (Foks et al., 2004).

5. Biomarker Detection in Human Urine

  • Application : Detection of phenylamine biomarkers in urine.
  • Details : Research has developed methods using metal-organic frameworks for sensitive and selective detection of phenylamine, a key metabolite, in human urine (Qin & Yan, 2018).

6. Synthesis of Arylcyclohexylamines

  • Application : Synthesis and characterization of new psychoactive substances.
  • Details : Studies have synthesized and characterized various arylcyclohexylamines, aiding in the identification of new substances of abuse (Wallach et al., 2016).

7. Thermodynamic Study of HPLC Separation

  • Application : Thermodynamics of high-performance liquid chromatography (HPLC) separation.
  • Details : Research has explored the thermodynamics of separating enantiomers of alkoxysubstituted phenylcarbamic acid derivatives, relevant to the study of chiral separation processes (Dungelová et al., 2004).

8. Neurokinin-1 Receptor Antagonists

  • Application : Development of neurokinin-1 receptor antagonists.
  • Details : Research into compounds with similar structure focuses on creating orally active antagonists for potential use in treating conditions like depression and emesis (Harrison et al., 2001).

Mechanism of Action

The mechanism of action of “3-(4-Ethoxypyrazol-1-ylmethyl)-phenylamine” would depend on its specific biological activity. Some pyrazole derivatives have been shown to be cytotoxic, affecting cell proliferation .

Safety and Hazards

The safety and hazards associated with “3-(4-Ethoxypyrazol-1-ylmethyl)-phenylamine” would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling it. It’s important to refer to the relevant Safety Data Sheet (SDS) for detailed information .

Future Directions

The future directions for research on “3-(4-Ethoxypyrazol-1-ylmethyl)-phenylamine” would likely involve further exploration of its biological activities and potential applications in medicine or other fields. Pyrazole derivatives are a topic of ongoing research due to their diverse biological activities and potential therapeutic applications .

properties

IUPAC Name

3-[(4-ethoxypyrazol-1-yl)methyl]aniline
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15N3O/c1-2-16-12-7-14-15(9-12)8-10-4-3-5-11(13)6-10/h3-7,9H,2,8,13H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YGJXARUMIMKKCE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CN(N=C1)CC2=CC(=CC=C2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

217.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[(4-Ethoxypyrazol-1-yl)methyl]aniline

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-(4-Ethoxypyrazol-1-ylmethyl)-phenylamine
Reactant of Route 2
3-(4-Ethoxypyrazol-1-ylmethyl)-phenylamine
Reactant of Route 3
3-(4-Ethoxypyrazol-1-ylmethyl)-phenylamine
Reactant of Route 4
Reactant of Route 4
3-(4-Ethoxypyrazol-1-ylmethyl)-phenylamine
Reactant of Route 5
Reactant of Route 5
3-(4-Ethoxypyrazol-1-ylmethyl)-phenylamine
Reactant of Route 6
Reactant of Route 6
3-(4-Ethoxypyrazol-1-ylmethyl)-phenylamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.